Methyl 8-hydroxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate

• CAS No.: 917836-07-8
• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: methyl 5-hydroxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• InChI: InChI=1S/C10H10O5/c1-13-10(12)6-4-7(11)9-8(5-6)14-2-3-15-9/h4-5,11H,2-3H2,1H3
• InChI Key: SPLKQKLIJADSGW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C2C(=C1)OCCO2)O

Description

Methyl 8-hydroxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 mL of an N,N-dimethylformamide solution containing 2.25 g of methyl gallate, 1.3 mL of 1,2-dibromoethane and 4.05 g of potassium carbonate were added, and the mixture was stirred at 100° C. overnight. The reaction mixture was cooled to room temperature, then fed into water, and the resultant solution was extracted with a mixed solvent of ethyl acetate:toluene of 5:1. The organic layer was washed with water and an aqueous saturated sodium chloride solution, and dried over anhydrous magnesium sulfate, and the solvent was removed under reduced pressure to obtain 1.66 g of a brown oily substance, methyl 8-hydroxy-2,3-dihydro-1,4-benzodioxin-6-carboxylate.